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Compound of Interest

Compound Name: Pilsicainide Hydrochloride

Cat. No.: B1677878 Get Quote

An In-depth Technical Guide to Pilsicainide Hydrochloride: A Class 1c Antiarrhythmic Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pilsicainide hydrochloride is a Class 1c antiarrhythmic agent utilized primarily for the

management of cardiac arrhythmias.[1] Developed by Suntory Holdings Limited and first

released in Japan in 1991, it is marketed under the brand name Sunrythm®.[2] This technical

guide provides a comprehensive overview of pilsicainide, focusing on its mechanism of action,

pharmacokinetics, pharmacodynamics, and clinical applications, with a particular emphasis on

the underlying experimental data and protocols for the intended scientific audience.
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Feature Description

IUPAC Name
N-(2,6-dimethylphenyl)-2-(tetrahydro-1H-

pyrrolizin-7a(5H)-yl)acetamide hydrochloride

CAS Number
88069-67-4 (pilsicainide), 88069-49-2

(pilsicainide hydrochloride)

Molecular Formula C₁₇H₂₄N₂O · HCl

Molar Mass 308.85 g/mol

Class Class 1c Antiarrhythmic Agent

Mechanism of Action
Pilsicainide exerts its antiarrhythmic effect primarily by blocking the fast inward sodium

channels (Naᵥ1.5) in cardiac myocytes.[2][3][4][5] This blockade is state-dependent, with a

higher affinity for the open and inactivated states of the channel, a characteristic that underlies

its use-dependent properties.[2][6] By inhibiting the rapid influx of sodium ions during Phase 0

of the cardiac action potential, pilsicainide achieves the following:

Decreased Rate of Depolarization: It slows the maximum rate of rise of the action potential

(Vmax), leading to a reduction in the excitability of cardiac tissue.[2][7]

Slowed Conduction Velocity: The drug dose-dependently delays impulse conduction through

the myocardium, particularly in the atria and the His-Purkinje system.[2][4][6]

Prolongation of the Effective Refractory Period (ERP): Pilsicainide prolongs the atrial ERP,

contributing to the termination of re-entrant arrhythmias.[8][9][10]

Notably, pilsicainide is considered a "pure" sodium channel blocker, as it does not significantly

affect potassium or calcium channels, nor the overall duration of the action potential.[2] Its

effects have a slow onset and offset, resulting in a prolonged recovery time from channel

blockade, a hallmark of Class 1c agents.[2]

Signaling and Electrophysiological Pathway
The following diagram illustrates the effect of pilsicainide on the cardiac action potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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